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Compound of Interest

Compound Name: cis-Aconitic acid

Cat. No.: B032068

Essential Safety and Handling Guide for cis-Aconitic
Acid

For researchers, scientists, and drug development professionals, ensuring safe laboratory
practices is paramount. This guide provides immediate and essential safety information for

handling cis-Aconitic acid, with a focus on personal protective equipment (PPE), operational
procedures, and disposal.

Chemical Identifier:
e Name: cis-Aconitic acid
e CAS Number: 585-84-2

e Physical Form: White, solid powder[1]

Hazard Identification and Personal Protective Equipment
(PPE)

cis-Aconitic acid presents several hazards that necessitate the use of appropriate personal
protective equipment. The primary hazards include skin irritation, serious eye irritation, and
potential respiratory irritation.[2][3] One source suggests it is suspected of causing cancer,
though this is not consistently reported across all safety data sheets.[2]
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To mitigate these risks, the following PPE is required. Always consult your institution's specific

safety protocols and the material's Safety Data Sheet (SDS) before handling.

Summary of Recommended Personal Protective Equipment (PPE)

Protection Type

Recommended Equipment

Rationale & Best Practices

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved chemical
safety goggles.[4]

Required to prevent eye
contact which can cause
serious irritation.[2][3] If
splashing is possible, chemical

goggles are recommended.[5]

Hand Protection

Compatible, chemical-resistant

gloves.

Essential to prevent skin
contact, as cis-Aconitic acid
can cause skin irritation.[2][3]
Gloves must be inspected
before use and removed using
the proper technique to avoid
skin contact with the outer

surface of the glove.[4]

Respiratory Protection

A dust respirator or a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Necessary when handling the
powder to avoid inhalation,
which may cause respiratory
irritation.[5] Use in a well-
ventilated area or under a
chemical fume hood is also

recommended.[4][5]

Skin and Body Protection

Laboratory coat and
appropriate protective clothing
to prevent skin exposure. In
some cases, impervious

clothing may be necessary.[4]

[5]

Protects skin from accidental

contact with the chemical.[5]

Standard Handling and Operational Protocol
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Engineering Controls:

Whenever possible, handle cis-Aconitic acid in a laboratory fume hood to minimize
inhalation exposure.[5]

Ensure adequate general or local exhaust ventilation to keep airborne concentrations low.[4]

[5]

A safety shower and eye wash station should be readily available in the work area.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Read and
understand the Safety Data Sheet (SDS).

Dispensing: Avoid creating dust when weighing or transferring the solid material.[2][4]

Contact Avoidance: Avoid contact with skin, eyes, and clothing.[4][5] Do not breathe in the
dust.[4]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[4][5] Contaminated clothing should be removed and washed before reuse.[5]

Spill, Storage, and Disposal Plans

Accidental Release Measures:

Evacuate: Evacuate personnel from the immediate area.[4]
Ventilate: Ensure adequate ventilation of the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[4]

Clean-up: For small spills, sweep up the solid material, avoiding dust formation, and place it
into a suitable, closed container for disposal.[2][4][5]

Storage:
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» Store in a cool, dry, and well-ventilated place.[2][4]

o Keep the container tightly closed.[2][4]

e The recommended storage temperature is -20°C.[2]

Disposal:

» Dispose of unused product and contaminated packaging as hazardous waste.

e Consult with a licensed disposal company.[6] The material may be dissolved or mixed with a
combustible solvent and burned in a chemical incinerator.[6]

Visual Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate
personal protective equipment when handling cis-Aconitic acid.
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Caption: PPE selection workflow for handling cis-Aconitic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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